90-20-0

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid

In Stock

• CAS RN:
• 90-20-0

• Formula:
• C10H9NO7S2

• InChI:
• InChI=1S/C10H9NO7S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)

• InChIKey:
• APRRQJCCBSJQOQ-UHFFFAOYSA-N

• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid, also known as 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid, is a useful research compound. Its molecular formula is C10H9NO7S2 and its molecular weight is 319.3 g/mol. The purity is usually 95%.

Truxillic acid

In Stock

• CAS RN:
• 490-20-0

• Formula:
• C18H16O4

• InChI:
• InChI=1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)16(18(21)22)14(15)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)

• InChIKey:
• QWFRRFLKWRIKSZ-UHFFFAOYSA-N

• α-Truxillic acid can be formed by the dimerization of two molecules of α-trans-cinnamic acid. It is related to incarvillateine, a natural antinociceptive compound derived from the Asian herb I. sinensis. α-Truxillic acid and some of its derivatives significantly block inflammatory pain while having little effect on neurogenic pain, as indicated by the formalin test in mice. Related compounds, like SB-FI-26, bind fatty acid binding protein 5 (FABP5). This may be related to pain suppression, since FABP5 acts as a transporter of the endocannabinoid anandamide. While certain derivatives of α-truxillic acid can directly activate peroxisome proliferator-activated receptor γ, α-truxillic acid has no such activity.
  

4-acetamidonaphthalene-1-sulfonyl Chloride

In Stock

• CAS RN:
• 5690-20-0

• Formula:
• C12H10ClNO3S

• InChI:
• InChI=1S/C12H10ClNO3S/c1-8(15)14-11-6-7-12(18(13,16)17)10-5-3-2-4-9(10)11/h2-7H,1H3,(H,14,15)

• InChIKey:
• OMCFQVVRMGXXAF-UHFFFAOYSA-N

• 4-acetamidonaphthalene-1-sulfonyl Chloride is a useful research compound. Its molecular formula is C12H10ClNO3S and its molecular weight is 283.73 g/mol. The purity is usually 95%.

5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine

• CAS RN:
• 18390-20-0

• Formula:
• C6H9N3S

• InChI:
• InChI=1S/C6H9N3S/c1-3-4-7-6-9-8-5(2)10-6/h3H,1,4H2,2H3,(H,7,9)

• InChIKey:
• XCPFHRXUZHWHOU-UHFFFAOYSA-N

• 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine, also known as 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine, is a useful research compound. Its molecular formula is C6H9N3S and its molecular weight is 155.22 g/mol. The purity is usually 95%.

2',6'-Dichloro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-20-0

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-5-2-3-6-12(11)9-10-15(19)16-13(17)7-4-8-14(16)18/h2-8H,9-10H2,1H3

• InChIKey:
• NAJWNZGDKDTFKJ-UHFFFAOYSA-N

• 2',6'-Dichloro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

(Z)-3-(4-hydroxy-3-methoxyphenyl)-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acrylonitrile

In Stock

• CAS RN:
• 306290-20-0

• Formula:
• C17H18N4O2

• InChI:
• InChI=1S/C17H18N4O2/c1-23-15-10-12(6-7-14(15)22)9-13(11-18)17-20-19-16-5-3-2-4-8-21(16)17/h6-7,9-10,22H,2-5,8H2,1H3/b13-9-

• InChIKey:
• HWAIKVIKRBUGSX-LCYFTJDESA-N

• (Z)-3-(4-hydroxy-3-methoxyphenyl)-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acrylonitrile is a useful research compound. Its molecular formula is C17H18N4O2 and its molecular weight is 310.357. The purity is usually 95%.

2-((1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazol-2-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 872590-20-0

• Formula:
• C20H16N4O3S2

• InChI:
• InChI=1S/C20H16N4O3S2/c25-18(23-19-22-14-3-1-2-4-17(14)29-19)11-28-20-21-7-8-24(20)10-13-5-6-15-16(9-13)27-12-26-15/h1-9H,10-12H2,(H,22,23,25)

• InChIKey:
• SUOYNQZQXMTWDN-UHFFFAOYSA-N

• 2-((1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazol-2-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16N4O3S2 and its molecular weight is 424.5 g/mol. The purity is usually 95%.

N-(4-methoxy-2-nitrophenyl)-2-[(4-methylphenyl)sulfonylamino]benzamide

In Stock

• CAS RN:
• 330190-20-0

• Formula:
• C21H19N3O6S

• InChI:
• InChI=1S/C21H19N3O6S/c1-14-7-10-16(11-8-14)31(28,29)23-18-6-4-3-5-17(18)21(25)22-19-12-9-15(30-2)13-20(19)24(26)27/h3-13,23H,1-2H3,(H,22,25)

• InChIKey:
• MQSPQRUFWOKPAZ-UHFFFAOYSA-N

• N-(4-methoxy-2-nitrophenyl)-2-[(4-methylphenyl)sulfonylamino]benzamide is a useful research compound. Its molecular formula is C21H19N3O6S and its molecular weight is 441.46. The purity is usually 95%.

3-[(Carbamoylmethyl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 848290-20-0

• Formula:
• C9H10N2O5S

• InChI:
• InChI=1S/C9H10N2O5S/c10-8(12)5-11-17(15,16)7-3-1-2-6(4-7)9(13)14/h1-4,11H,5H2,(H2,10,12)(H,13,14)

• InChIKey:
• OPIMWHAHDWKFAP-UHFFFAOYSA-N

• 3-[(Carbamoylmethyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C9H10N2O5S and its molecular weight is 258.25 g/mol. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 893790-20-0

• Formula:
• C19H19F2N3O3S2

• InChI:
• InChI=1S/C19H19F2N3O3S2/c1-2-3-10-24-16-6-4-5-7-17(16)29(26,27)23-19(24)28-12-18(25)22-15-9-8-13(20)11-14(15)21/h4-9,11H,2-3,10,12H2,1H3,(H,22,25)

• InChIKey:
• DPWLXHMMDHWICV-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H19F2N3O3S2 and its molecular weight is 439.5. The purity is usually 95%.

N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide

In Stock

• CAS RN:
• 893990-20-0

• Formula:
• C20H17N3O3S

• InChI:
• InChI=1S/C20H17N3O3S/c1-25-17-5-3-4-15(18(17)26-2)19(24)21-14-8-6-13(7-9-14)16-12-23-10-11-27-20(23)22-16/h3-12H,1-2H3,(H,21,24)

• InChIKey:
• FUTIVFJMNJOKFR-UHFFFAOYSA-N

• N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.

1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 518990-20-0

• Formula:
• C7H8N2O3

• InChI:
• InChI=1S/C7H8N2O3/c10-7(11)6-4-3-12-2-1-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11)

• InChIKey:
• YICMXCDJSOOXSM-UHFFFAOYSA-N

• 1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.

5-(Trifluoromethyl)-1-benzofuran

In Stock

• CAS RN:
• 741290-20-0

• Formula:
• C9H5F3O

• InChI:
• InChI=1S/C9H5F3O/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-8/h1-5H

• InChIKey:
• PZCIAKIDGUSIMF-UHFFFAOYSA-N

• 5-(Trifluoromethyl)-1-benzofuran is a useful research compound. Its molecular formula is C9H5F3O and its molecular weight is 186.13 g/mol. The purity is usually 95%.

3-[5-[4-(3-chlorophenyl)piperazin-1-yl]-5-oxopentyl]-1H-quinazoline-2,4-dione

In Stock

• CAS RN:
• 932990-20-0

• Formula:
• C23H25ClN4O3

• InChI:
• InChI=1S/C23H25ClN4O3/c24-17-6-5-7-18(16-17)26-12-14-27(15-13-26)21(29)10-3-4-11-28-22(30)19-8-1-2-9-20(19)25-23(28)31/h1-2,5-9,16H,3-4,10-15H2,(H,25,31)

• InChIKey:
• UENHYRFAEGPFOX-UHFFFAOYSA-N

• 3-[5-[4-(3-chlorophenyl)piperazin-1-yl]-5-oxopentyl]-1H-quinazoline-2,4-dione is a useful research compound. Its molecular formula is C23H25ClN4O3 and its molecular weight is 440.93. The purity is usually 95%.

3-(4-fluorophenyl)-7-hydroxy-8-(((2-hydroxyethyl)amino)methyl)-2-(trifluoromethyl)-4H-chromen-4-one

In Stock

• CAS RN:
• 1043390-20-0

• Formula:
• C19H15F4NO4

• InChI:
• InChI=1S/C19H15F4NO4/c20-11-3-1-10(2-4-11)15-16(27)12-5-6-14(26)13(9-24-7-8-25)17(12)28-18(15)19(21,22)23/h1-6,24-26H,7-9H2

• InChIKey:
• COSCAVDGHKBDAW-UHFFFAOYSA-N

• 3-(4-fluorophenyl)-7-hydroxy-8-(((2-hydroxyethyl)amino)methyl)-2-(trifluoromethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C19H15F4NO4 and its molecular weight is 397.326. The purity is usually 95%.

Diethyl (2-(4-chlorophenyl)-1,1-difluoro-2-hydroxyethyl)phosphonate

Usually In Stock

• CAS RN:
• 1093490-20-0

• Formula:
• C12H16ClF2O4P

• InChI:
• InChI=1S/C12H16ClF2O4P/c1-3-18-20(17,19-4-2)12(14,15)11(16)9-5-7-10(13)8-6-9/h5-8,11,16H,3-4H2,1-2H3/t11-/m1/s1

• InChIKey:
• NVNIPSVSSAVERX-LLVKDONJSA-N

• Diethyl (2-(4-chlorophenyl)-1,1-difluoro-2-hydroxyethyl)phosphonate is a useful research compound. Its molecular formula is C12H16ClF2O4P and its molecular weight is 328.68. The purity is usually 95%.

2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1797090-20-0

• Formula:
• C12H13N5O4

• InChI:
• InChI=1S/C12H13N5O4/c18-10-3-9(15-12(20)16-10)11(19)14-7-4-13-17(5-7)8-1-2-21-6-8/h3-5,8H,1-2,6H2,(H,14,19)(H2,15,16,18,20)

• InChIKey:
• FVKDGLJSMXMXIZ-UHFFFAOYSA-N

• 2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C12H13N5O4 and its molecular weight is 291.267. The purity is usually 95%.

(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(m-tolyl)methanone

In Stock

• CAS RN:
• 1797690-20-0

• Formula:
• C18H19NO4S

• InChI:
• InChI=1S/C18H19NO4S/c1-13-4-3-5-14(10-13)18(20)19-11-17(12-19)24(21,22)16-8-6-15(23-2)7-9-16/h3-10,17H,11-12H2,1-2H3

• InChIKey:
• YFUMWWLDJACQLE-UHFFFAOYSA-N

• (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(m-tolyl)methanone is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.41. The purity is usually 95%.

N-(1-Cyclopentylpyrazol-4-yl)-3-(prop-2-enoylamino)propanamide

Usually In Stock

• CAS RN:
• 2361890-20-0

• Formula:
• C14H20N4O2

• InChI:
• InChI=1S/C14H20N4O2/c1-2-13(19)15-8-7-14(20)17-11-9-16-18(10-11)12-5-3-4-6-12/h2,9-10,12H,1,3-8H2,(H,15,19)(H,17,20)

• InChIKey:
• FGYBXXQLZCMCOZ-UHFFFAOYSA-N

• N-(1-Cyclopentylpyrazol-4-yl)-3-(prop-2-enoylamino)propanamide is a useful research compound. Its molecular formula is C14H20N4O2 and its molecular weight is 276.34. The purity is usually 95%.